Cas no 399040-59-6 (1H-Imidazole, 4-(4-fluorophenyl)-2-methyl- (9CI))

• Product Name: 1H-Imidazole, 4-(4-fluorophenyl)-2-methyl- (9CI)
• CAS No: 399040-59-6
• MF: C₁₀H₉FN₂
• MW: 176.190265417099
• CID: 299940
• PubChem ID: 15519193
• Update Time: 2025-04-19

1H-Imidazole, 4-(4-fluorophenyl)-2-methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole, 4-(4-fluorophenyl)-2-methyl- (9CI)
• 1H-Imidazole,5-(4-fluorophenyl)-2-methyl-
• A1-10434
• 399040-59-6
• 4-(4-Fluorophenyl)-2-methyl-1H-imidazole
• YWBKDZXTYISVFV-UHFFFAOYSA-N
• SCHEMBL15823275
• 5-(4-fluorophenyl)-2-methyl-1H-imidazole
• SCHEMBL7483325

• Inchi： 1S/C10H9FN2/c1-7-12-6-10(13-7)8-2-4-9(11)5-3-8/h2-6H,1H3,(H,12,13)
• InChI Key： YWBKDZXTYISVFV-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=CN=C(C)N1

Computed Properties

• Exact Mass: 176.07507
• Monoisotopic Mass: 176.07497646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• Color/Form: No date available
• Density: 1.2±0.1 g/cm3
• Melting Point: No date available
• Boiling Point: 390.9±17.0 °C at 760 mmHg
• Flash Point: 190.2±20.9 °C
• PSA: 28.68
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

1H-Imidazole, 4-(4-fluorophenyl)-2-methyl- (9CI) Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)